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Compound of Interest

Compound Name: Methyl linolelaidate

Cat. No.: B149864 Get Quote

Essential Safety and Handling Guide for Methyl
Linolelaidate
For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This guide provides essential safety protocols,

operational procedures, and disposal plans for Methyl linolelaidate, fostering a secure and

productive research environment.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Methyl linolelaidate is presented

below. This information is critical for safe storage and handling.
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Property Value Source

Physical State Liquid [1]

Appearance Colorless to pale yellow [2]

Odor Characteristic fatty odor [2]

Melting Point -35 °C / -31 °F [3]

Flash Point > 200 °C / > 392 °F [3]

Solubility
Soluble in organic solvents,

limited solubility in water
[2]

Stability

Air sensitive. Stable under

recommended storage

conditions.

[1][3]

Hazard Identification and Safety Ratings
Methyl linolelaidate is not classified as a hazardous substance according to GHS and OSHA

29 CFR 1910.1200.[4][5] However, it is important to be aware of its potential hazards.

Hazard Rating
System

Health Flammability
Reactivity/Instabilit
y

NFPA 0 1 0

HMIS 0 0 0

Note: While the hazard ratings are low, this substance is combustible and may pose a slight fire

hazard when exposed to heat or flame.[4][6] It can also degrease the skin upon contact.[4][6]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended to ensure minimal exposure and

safe handling of Methyl linolelaidate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC428131000&productDescription=METHYL+LINOLEATE%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://cymitquimica.com/cas/2566-97-4/
https://cymitquimica.com/cas/2566-97-4/
https://www.fishersci.co.uk/store/msds?partNumber=10566040&productDescription%3D5GR+Methyl+linoleate%2C+99%25&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10566040&productDescription%3D5GR+Methyl+linoleate%2C+99%25&countryCode=GB&language=en
https://cymitquimica.com/cas/2566-97-4/
https://www.fishersci.com/store/msds?partNumber=AC428131000&productDescription=METHYL+LINOLEATE%2C+99%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10566040&productDescription%3D5GR+Methyl+linoleate%2C+99%25&countryCode=GB&language=en
https://www.benchchem.com/product/b149864?utm_src=pdf-body
https://datasheets.scbt.com/sc-215356.pdf
https://www.agilent.com/cs/library/msds/FLPK-001Q_NAEnglish.pdf
https://datasheets.scbt.com/sc-215356.pdf
https://datasheets.scbt.com/sc-215355.pdf
https://datasheets.scbt.com/sc-215356.pdf
https://datasheets.scbt.com/sc-215355.pdf
https://www.benchchem.com/product/b149864?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Recommended Equipment
Specifications and
Standards

Eye/Face Protection
Safety glasses with side-

shields or goggles

Conforming to OSHA 29 CFR

1910.133 or European

Standard EN166.[1][7]

Skin Protection

Protective gloves (e.g., Natural

rubber, Butyl rubber, Nitrile

rubber, Neoprene, PVC) and

appropriate protective clothing.

Inspect gloves before use.

Refer to manufacturer's

recommendations for

breakthrough time and glove

thickness (EU standard EN

374).[3]

Respiratory Protection

Generally not required under

normal use with adequate

ventilation.[1][5] In case of

aerosol formation or during

spill cleanup, a NIOSH-

approved respirator with an

appropriate organic vapor

cartridge may be necessary.[5]

Conforming to OSHA 29 CFR

1910.134.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for laboratory safety. The following

step-by-step procedures should be followed.

Handling and Storage Protocol
Engineering Controls: Work in a well-ventilated area.[4][6]

Personal Hygiene: Handle in accordance with good industrial hygiene and safety practices.

[1][3] Wash hands thoroughly after handling and before eating, drinking, or smoking.[3]

Avoiding Exposure: Avoid all personal contact, including inhalation and contact with skin and

eyes.[4][6]
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Fire Prevention: Keep away from heat, sparks, open flames, and other ignition sources.[4][8]

Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[3]

[4][6] Keep refrigerated and store under an inert atmosphere.[3]

Spill Management Protocol
Minor Spills:

Remove all ignition sources.[4]

Ensure adequate ventilation.[8]

Absorb the spill with inert material such as sand, earth, or vermiculite.[6][9]

Collect the absorbed material and place it into a suitable, labeled container for disposal.[6]

[9]

Clean the spill area thoroughly.[9]

Major Spills:

Evacuate the area and move upwind.[4][6]

Alert the appropriate emergency response team.[4][6]

Wear self-contained breathing apparatus and full protective clothing.[4][6]

Contain the spill to prevent it from entering drains or waterways.[4][6]

Disposal Plan
Waste Classification: Determine if the discarded chemical is classified as hazardous waste

according to local, regional, and national regulations.[3][9]

Containerization: Collect waste in suitable, sealed, and clearly labeled containers.[9]

Disposal Method: Dispose of the waste at a licensed waste disposal site.[9] For smaller

quantities, disposal with household waste may be an option, but this must be confirmed with
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local authorities.[5]

Empty Containers: Empty containers may retain product residue and should be disposed of

in the same manner as the chemical.[9] Do not re-use empty containers.[3]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling of Methyl
linolelaidate in a laboratory setting.
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Caption: Workflow for Safe Handling of Methyl Linolelaidate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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